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Introduction to Gardening Science

Gardening science represents a multidisciplinary field of research that examines the ecological, health, and
socio-environmental dimensions of cultivated green spaces in human environments. The systematic study of
gardening has evolved substantially over recent decades, transitioning from primarily anecdotal observations
to empirically-driven research utilizing rigorous experimental designs and advanced analytical techniques.
This evolution reflects growing recognition of gardens as complex ecological systems and important
components of urban infrastructure that deliver multiple ecosystem services. The expanding body of
scientific literature examines gardens not merely as horticultural endeavors but as integrated biophysical

systems that interact with ecological, social, and health domains [1] [2].

The evidence base for gardening science has grown substantially since the first published studies emerged in
the 1980s, with a notable acceleration in research output occurring after 2002. Current bibliometric analyses
reveal that the field encompasses approximately 408 peer-reviewed publications focused specifically on
residential garden biodiversity alone, with a strong geographical bias toward Europe (32.1%) and North
America (23.8%), while Asia, Africa, and South America remain underrepresented despite their significant
contributions to home garden research [1]. This research encompasses diverse methodological approaches,
including observational studies (77% of publications), experimental manipulations (4%), and increasingly,

systematic reviews and meta-analyses that synthesize evidence across multiple studies [1] [3].
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The scientific interest in gardening extends beyond academic curiosity, driven by pressing global challenges
including urbanization, biodiversity loss, and public health concerns. Contemporary research recognizes
gardens as potential solutions to multiple sustainability challenges, offering opportunities for enhancing
urban biodiversity, providing health co-benefits, and contributing to food security and climate resilience.
As the field continues to mature, researchers are employing increasingly sophisticated methods including
genomic tools, randomized controlled trials, and advanced statistical modeling to elucidate the complex

mechanisms underlying gardening's effects and benefits [3] [2] [4].

Biodiversity and Ecological Function

Patterns and Drivers of Garden Biodiversity

Residential gardens represent a significant component of urban green infrastructure, accounting for an
estimated 16-36% of total urban area in Europe and New Zealand, and approximately 35-47% of all urban
green space in studied UK cities [1]. This substantial land allocation positions gardens as potentially critical
habitats for supporting urban biodiversity and maintaining ecological connectivity in increasingly
fragmented urban landscapes. Research examining the biodiversity value of gardens has expanded
considerably, with studies encompassing diverse taxonomic groups including plants, invertebrates, birds, and

mammals, though other species groups such as amphibians remain severely understudied [1].

The floral composition of gardens often includes substantial contributions from non-native plants, which
frequently dominate garden vegetation yet still provide functional benefits to fauna through habitat structure,
nutritional resources, and other ecological services. The relationship between non-native plants and overall
garden biodiversity is complex and context-dependent, with some studies demonstrating positive
associations between non-native plants and the diversity and abundance of certain fauna, likely mediated
through the functional attributes these plants provide [1]. Beyond species composition, the physical
structure and management practices implemented in gardens significantly influence their biodiversity

value, with key factors including:

Habitat complexity and vertical stratification of vegetation

Presence of structural features such as logs, rock piles, and water features
Reduced management intensity including limited pesticide use
Connectivity between gardens and other green spaces
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The species diversity observed in gardens is consistently correlated with garden size and habitat
complexity, with larger, more structurally diverse gardens supporting greater numbers of species across
multiple taxonomic groups [1]. This relationship highlights the importance of maintaining variability in
vegetation structure and composition to support diverse ecological communities. Additionally, the botanical
composition and vegetation cover in gardens show positive associations with the diversity and abundance
of fauna, creating cascading effects through trophic networks and supporting more complex ecological

interactions.

Conservation Value and Management Practices

The conservation significance of residential gardens extends beyond their individual plot-level diversity to
their collective contribution to landscape-scale biodiversity. When aggregated across neighborhoods and
cities, gardens form extensive green networks that potentially support species populations and ecological
processes. Several studies have identified the importance of functional connectivity among gardens and
between gardens and other green infrastructure elements for species dispersal, gene flow, and ecosystem
functioning [1]. This connectivity enables gardens to serve as corridor habitats that facilitate movement
through otherwise inhospitable urban matrices, though the permeability of these corridors varies significantly

among species with different dispersal abilities and habitat requirements.

Garden management practices profoundly influence biodiversity outcomes, with emerging evidence
suggesting that conventional landscaping approaches emphasizing tidiness and intensive management often
reduce habitat value. Specifically, practices such as frequent lawn mowing, chemical applications
(fertilizers and pesticides), and the removal of structural habitat elements like leaf litter and dead wood
generally correlate with reduced biodiversity across multiple taxa [1]. However, the relationship between
management intensity and biodiversity is not always straightforward or consistent; for example, research on
mowing frequency in lawn areas has produced variable results, suggesting optimal management approaches

may depend on local context and target species.

Table 1: Key Biodiversity Findings from Garden Studies

© 2026 Smolecule. All rights reserved. 3/14 Tech Support


https://link.springer.com/article/10.1007/s10531-023-02694-9
https://link.springer.com/article/10.1007/s10531-023-02694-9
https://link.springer.com/article/10.1007/s10531-023-02694-9
https://www.smolecule.com/products/s586757?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

S Taxonomic
Research Area Key Findings References
Focus
Habitat Drivers Positive correlation between garden size, Plants, [1]
habitat complexity, and species diversity invertebrates,
birds
Management Intensive management (frequent mowing, Multiple taxa [1]
Effects pesticides) generally reduces biodiversity
Native vs. Non- Non-native plants contribute substantially to Plants, [1]
native garden plant diversity; some provide benefits invertebrates
to fauna
Landscape Connectivity among gardens and other green Multiple taxa [1]
Context spaces important for species dispersal

Despite growing promotion of "wildlife-friendly" gardening practices, there remains a general paucity of
experimental evidence testing the efficacy of specific management interventions for enhancing biodiversity
[1]. Of the limited experimental studies conducted in gardens, the majority (72%) have focused on
invertebrates, particularly pollinators, reflecting both the relative ease of studying these groups and their
recognized importance in garden ecosystems. This research gap highlights the need for more robust
experimental testing of recommended gardening practices to ensure conservation recommendations are

evidence-based and effective across different contexts.

Health and Therapeutic Outcomes

Empirical Evidence for Health Benefits

Gardening activities have gained increasing attention as potential health promeotion interventions for
addressing various chronic conditions and promoting overall well-being. A recent systematic review and
meta-analysis published in 2025 examined the effects of gardening-based training and horticultural therapy
on distinct health domains, analyzing data from 23 studies (including 13 randomized controlled trials)

involving 4,535 participants [3]. This comprehensive analysis revealed small-to-medium effects of
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gardening activities on mental health outcomes, with smaller but still significant effects observed for

physical health and general health domains.

The therapeutic mechanisms through which gardening influences health are multifaceted and likely involve
interconnected pathways including physical activity, stress reduction, social connection, and nutritional
benefits. For people living with chronic conditions—including physical dysfunction, pain, obesity, anxiety,
depression, hypertension, and cognitive dysfunction—gardening provides a multimodal intervention that
simultaneously addresses multiple health determinants [3]. The participants in the reviewed studies had a
mean age of 54.39 years, with a majority being female (63.25%), reflecting the demographic groups most

frequently involved in gardening intervention research.

The mental health benefits documented in the literature include reductions in symptoms of anxiety, stress,
and depression, along with enhancements in psychological well-being and mood states. These benefits
appear to derive from multiple aspects of the gardening experience, including exposure to natural
environments, engagement in meaningful activity, opportunities for mastery and accomplishment, and
the rhythmic, meditative qualities of gardening tasks [3]. Additionally, the physical health benefits
associated with gardening include increased physical activity levels, improvements in cardiovascular health
parameters, and enhancements in cognitive function, particularly among older adults and those with

cognitive impairments.

Methodological Considerations in Gardening Intervention
Research

Research examining the health benefits of gardening employs diverse methodological approaches, with the
most rigorous evidence deriving from randomized controlled trials (RCTs) and quasi-experimental
studies with control groups [3]. These studies typically compare gardening interventions against control
conditions such as waitlist controls, treatment-as-usual, or alternative activities to isolate the specific effects
of gardening from non-specific factors like attention and expectation effects. The gardening interventions
implemented in these studies vary considerably in their format, intensity, and duration, ranging from
structured horticultural therapy programs led by trained professionals to community-based gardening

activities and home gardening interventions.

Table 2: Health Outcomes from Gardening Interventions (Meta-Analysis Results)
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Health Standardized Mean Confidence Effect Size Number of
Domain Difference (SMD) Interval Interpretation Studies
Mental -0.31 (-0.97, 0.34) Small to medium 13

Health

Physical -0.25 (-0.62, 0.11) Small 10

Health

General -0.08 (-0.20, 0.05) Negligible to small 15

Health

The heterogeneity in gardening intervention protocols presents challenges for synthesizing evidence across
studies and determining optimal "dosing" of gardening activities for specific health outcomes. Currently,
there remains insufficient evidence to recommend specific types, frequencies, or durations of gardening
activities for different health conditions and populations [3]. This represents a significant knowledge gap in
the field and an important direction for future research. Additionally, most studies have focused on short-
term outcomes immediately following interventions, with limited evidence regarding the long-term

sustainability of health benefits derived from gardening activities.

Physical Activity Nutritional Benefits Stress Reduction Nature Exposure Social Connection
Physical Health Mental Health General Health
(Activity, Cardiovascular) (Anxiety, Depression, Well-being) (Quality of Life, Social Function)

Click to download full resolution via product page

Diagram 1: Proposed pathways linking gardening interventions to health outcomes through multiple

mediating mechanisms.
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Genomic and Experimental Approaches

Common Garden Experiments in Ecological Research

The common garden experiment represents a fundamental methodological approach in evolutionary
ecology and quantitative genetics, specifically designed to study local adaptation and the genetic bases of
complex traits by controlling for environmental variation [4]. This experimental design involves cultivating
or breeding individuals from different populations in a shared environment, thereby allowing researchers to
attribute phenotypic differences to genetic factors rather than phenotypic plasticity or environmental effects.
Although traditionally associated with plant studies, common garden experiments have been successfully
applied to diverse organisms including fish, invertebrates, and small mammals, with the primary limitation

being the ability to breed and maintain the species in controlled conditions [4].

The methodological foundation of common garden experiments lies in quantitative genetics principles,
which use relatedness between individuals to partition phenotypic variance into genetic and non-genetic
components. Key parameters estimated in these experiments include additive genetic variance (V_A),
dominance variance (V_D), and heritability (the proportion of phenotypic variance attributable to additive
genetic effects) [4]. Additionally, researchers can calculate Q_ST, a standardized measure of genetic
differentiation for quantitative traits that serves as an analogue to the population genetics parameter F_ST,
enabling comparisons between neutral genetic differentiation and differentiation in quantitative traits that

may indicate local adaptation.

In the genomic era, common garden experiments have gained renewed importance as a means of validating
findings from genome-wide association studies (GWAS) and genome scans for selection [4]. By combining
dense genetic marker data with phenotypic measurements collected in controlled environments, researchers
can identify specific genetic variants associated with adaptive traits while controlling for environmental
confounding factors. This integrated approach allows for more powerful tests of local adaptation hypotheses
and enables researchers to move beyond simple correlations between genetic variation and environmental

variables to establish causal relationships between genotypes, phenotypes, and fitness.

Genomic Methodologies and Integration
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Modern common garden experiments increasingly incorporate high-throughput genotyping methods that
generate dense genome-wide marker data, typically involving at least 10,000 independent markers
distributed across the genome [4]. These genomic resources enable more precise estimation of genetic
parameters and facilitate the identification of specific genomic regions underlying adaptive traits. The most
comprehensive genotyping approach involves whole-genome sequencing, which provides maximum marker
density but requires substantial bioinformatics resources and high-quality DNA samples. Alternative
approaches include reduced-representation sequencing methods (e.g., RADseq) and transcriptome

sequencing, which provide cost-effective alternatives for species without reference genomes.

The integration of genomic data with common garden experiments follows several analytical pathways:

¢ Population genomic analyses examining patterns of neutral genetic variation and population
structure

e Genome-wide association studies (GWAS) identifying markers correlated with phenotypic variation

e Gene expression analyses examining transcriptional responses to environmental conditions

¢ Selection scans detecting genomic regions deviating from neutral expectations

This integrative framework allows researchers to connect variation at the DNA level with organismal
phenotypes and fitness outcomes, providing a more complete understanding of adaptive evolutionary
processes [4]. The combination of genomic approaches with the controlled environmental conditions of
common garden experiments represents a powerful strategy for elucidating the genetic architecture of
complex traits and predicting responses to environmental change, with important applications in

conservation, agriculture, and evolutionary biology.
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Diagram 2: Integrated workflow for common garden experiments combining phenotypic and genomic

approaches.

Technical Visualization and Data Analysis Tools

Computational Tools for Biological Data Visualization

The analysis and interpretation of complex biological data from gardening and ecological research
increasingly relies on specialized software tools that enable visualization and exploration of large datasets.
The Pathway Tools software represents one such platform, generating cellular overview diagrams that
provide visual representations of biochemical networks for specific organisms [5]. These automated
visualizations encompass metabolic pathways, transport reactions, and signaling pathways, creating a

comprehensive framework for interpreting various types of omics data within their biological context.
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A key feature of these visualization platforms is the Omics Viewer capability, which enables researchers to
project experimental data (e.g., gene expression, metabolomic measurements) onto the biochemical network
diagrams, allowing for visual pattern recognition and data interpretation in a biologically meaningful context
[5]. This approach leverages the human visual system's sophisticated pattern detection capabilities to identify
meaningful relationships in complex datasets that might be overlooked through purely computational
analyses. The software also supports comparative analyses across different organisms, highlighting
conserved and unique metabolic capabilities that may relate to ecological adaptations or phylogenetic

relationships.

For landscape planning and garden design, specialized 3D visualization software such as VizTerra enables
the creation of photorealistic renderings of proposed garden layouts, allowing designers and researchers to
simulate different design approaches and predict their visual and functional outcomes [6]. These tools
include extensive libraries of plants, materials, and landscape elements that can be incorporated into designs,
facilitating both aesthetic planning and functional analysis of garden spaces. The ability to generate realistic
previews of landscape designs supports more informed decision-making and enables researchers to create

standardized representations of garden interventions for experimental studies.

Data Visualization and Analysis Frameworks

Emerging frameworks like DataGarden focus on formalizing personal sketches into structured visualization
templates, supporting a visual-first approach to data representation [7]. This methodology acknowledges the
importance of sketching and visual brainstorming in the creative process of data visualization design, while
providing structure for transforming these initial concepts into reproducible templates. Such approaches
bridge the gap between creative exploration and systematic data representation, offering potential

applications in gardening research for standardizing environmental data collection and visualization.

Bibliometric analysis tools including VOSviewer enable the mapping and visualization of research
literature, supporting identification of trends, knowledge gaps, and collaborative networks in scientific fields
[2]. These approaches have been applied to urban gardening research, revealing the evolution of research
topics from initial focus on poverty and food security to contemporary interests in well-being and quality of
life, while also highlighting geographical disparities in research emphasis [2]. Such analyses provide
valuable meta-perspectives on the development of research fields, helping to contextualize individual studies

within broader scientific landscapes.
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The integration of these computational tools and visualization platforms enhances researchers' ability to
analyze, interpret, and communicate complex data from gardening studies, supporting more sophisticated
investigations of ecological patterns, physiological processes, and design principles. As these tools continue
to evolve, they offer potential for increasingly integrated approaches that bridge molecular, organismal, and
ecosystem levels of analysis, facilitating a more comprehensive understanding of garden structure and

function.

Research Gaps and Future Directions

Despite substantial progress in gardening science, significant knowledge gaps persist that limit our ability to
fully understand and optimize garden ecosystems for biodiversity, health, and sustainability outcomes. A
critical limitation noted across multiple systematic reviews is the paucity of experimental evidence testing
the impacts of different garden management regimes on biodiversity outcomes [1]. While numerous
"wildlife-friendly" gardening practices are promoted by conservation organizations and gardening media,
few have been subjected to rigorous, replicated experimental testing in garden environments, creating

uncertainty about their efficacy and potential interactions.

In the realm of health research, while evidence continues to accumulate regarding the benefits of gardening
activities, important questions remain about the optimal design of gardening interventions for different
populations and health conditions [3]. Current literature provides insufficient guidance regarding the specific
types, frequencies, durations, and intensities of gardening activities needed to achieve particular health
outcomes, sometimes described as the "dosing" problem in nature-based interventions. Additionally, more
research is needed to understand the mechanistic pathways through which gardening influences health,

including potential physiological, psychological, and social mediators that may explain observed effects.

Important geographical biases in gardening research also limit the generalizability of current findings, with
the majority of studies conducted in Europe and North America despite the global prevalence and potential
importance of gardens in other regions [1] [2]. This bias is particularly significant given that gardens in
different cultural and biogeographical contexts may serve distinct functions and support different
biodiversity patterns. Expanding research into understudied regions, particularly in the Global South where
home gardens have longstanding cultural importance and contribute substantially to food security, would

enrich our understanding of garden functions and benefits across diverse contexts.
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Emerging research priorities include:

¢ Longitudinal studies examining how gardens and their benefits change over time

¢ Interdisciplinary approaches integrating ecological, health, and social science perspectives

¢ Climate-responsive gardening strategies that enhance resilience to environmental change

e Technological integration exploring how digital tools can support garden monitoring and
management

¢ Policy-relevant research informing urban planning and public health initiatives

Addressing these knowledge gaps will require collaborative partnerships between researchers,
policymakers, practitioners, and garden owners to develop coordinated approaches to garden research and
management [1]. Such partnerships can facilitate larger-scale studies, ensure research relevance to real-world
contexts, and support the translation of scientific evidence into practical guidelines and policy
recommendations. By addressing current limitations and building on existing evidence, gardening science
can continue to develop as a rigorous field while contributing meaningful solutions to contemporary

environmental and public health challenges.

Conclusion

This scientific review has synthesized current evidence regarding gardening from multiple perspectives,
highlighting the diverse research methodologies, key findings, and persistent knowledge gaps in this
multidisciplinary field. The evidence base demonstrates that gardens represent significant elements of urban
ecological networks that can support substantial biodiversity when managed appropriately, while also
providing measurable health benefits through multiple potential pathways. The integration of traditional
experimental approaches like common garden studies with modern genomic tools and visualization
technologies offers promising directions for future research that can elucidate the complex mechanisms

underlying garden functions and benefits.
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